![molecular formula C25H14BrI B8222841 2-Bromo-7-iodo-9,9'-spirobi[fluorene]](/img/structure/B8222841.png)
2-Bromo-7-iodo-9,9'-spirobi[fluorene]
Overview
Description
2-Bromo-7-iodo-9,9'-spirobi[fluorene] is a useful research compound. Its molecular formula is C25H14BrI and its molecular weight is 521.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-7-iodo-9,9'-spirobi[fluorene] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-7-iodo-9,9'-spirobi[fluorene] including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Spiropyran and Spirooxazine Derivatives
Spiropyrans and spirooxazines, compounds closely related to 2-Bromo-7-iodo-9,9'-spirobi[fluorene], have been extensively studied for their photochromic properties. These compounds can switch between different structural forms under various stimuli (like light, acids/bases, temperature) and show color changes. This reversible transformation makes them ideal for creating multifunctional materials with diverse physiochemical properties. The applications include sensing, probing, and various optical elements due to their ability to act as energy acceptors in energy transfer processes (Xia, Xie, & Zou, 2017).
Spiropyran in Sensing and Probing
Spiropyrans, with their ability to switch between the closed spiropyran (SP) and open merocyanine (MC) forms, have been effectively utilized to monitor a variety of molecules and ions. This versatility stems from the reversible changes in absorbance or fluorescence spectra of the MC form depending on the environment. The spiropyran derivatives have seen applications in the detection of metal ions, anions, acids, solvents, and even biomolecules. The major analytical detection mechanisms and the novelty of such techniques highlight the potential of spiropyran as a versatile platform for the detection of both organic and inorganic target molecules (Ali, Kharbash, & Kim, 2020).
Spirocyclic Derivatives as Antioxidants
Recent research has shown spiro compounds, due to their structural versatility, exhibit significant antioxidant activities. They are being developed for drugs targeting oxidative stress-related diseases like cancer, diabetes, and neurodegenerative diseases. The molecules exhibiting the best results in antioxidant tests were characterized by having at least one oxygen atom, with many being phenolic compounds, indicating the potential of spirocyclic derivatives in developing drugs with antioxidant activities (Acosta-Quiroga et al., 2021).
Spirolactones in Medicinal Chemistry
Spirolactones, a specific type of spirocyclic compounds, have been recognized in a wide array of natural and non-natural scaffolds showing a variety of useful pharmacological properties. The medicinal relevance of many spirolactones has made these scaffolds attractive targets for the design and development of innovative and efficient synthetic strategies. This has led to the discovery of new natural products containing the spirolactone framework and to the disclosure of potential bioactivities of these chemical entities (Quintavalla, 2018).
properties
IUPAC Name |
2'-bromo-7'-iodo-9,9'-spirobi[fluorene] | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H14BrI/c26-15-9-11-19-20-12-10-16(27)14-24(20)25(23(19)13-15)21-7-3-1-5-17(21)18-6-2-4-8-22(18)25/h1-14H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKDQJGCCMJHSQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3C24C5=C(C=CC(=C5)Br)C6=C4C=C(C=C6)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H14BrI | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.